Cas no 1341335-57-6 (methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate)
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate
- 1341335-57-6
- EN300-1123694
- AKOS012340579
-
- Inchi: 1S/C8H12ClN3O2/c1-14-8(13)7(10)2-3-12-5-6(9)4-11-12/h4-5,7H,2-3,10H2,1H3
- InChI Key: IYXZUVNPKRQZPY-UHFFFAOYSA-N
- SMILES: ClC1C=NN(C=1)CCC(C(=O)OC)N
Computed Properties
- Exact Mass: 217.0618043g/mol
- Monoisotopic Mass: 217.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 70.1Ų
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123694-0.05g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1123694-0.1g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1123694-0.25g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1123694-0.5g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1123694-1.0g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 1g |
$1256.0 | 2023-05-23 | ||
| Enamine | EN300-1123694-2.5g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1123694-5.0g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 5g |
$3645.0 | 2023-05-23 | ||
| Enamine | EN300-1123694-10.0g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 10g |
$5405.0 | 2023-05-23 | ||
| Enamine | EN300-1123694-1g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1123694-5g |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate |
1341335-57-6 | 95% | 5g |
$2443.0 | 2023-10-26 |
methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate
Introduction to Methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate (CAS No. 1341335-57-6)
Methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate, a compound with the chemical identifier CAS No. 1341335-57-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and chloro-substituted pyrazole moieties within its molecular framework suggests a rich chemical reactivity, making it a valuable scaffold for developing novel therapeutic agents.
The molecular structure of methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate consists of a butanoate ester group linked to an amino acid derivative, further functionalized with a pyrazole ring substituted at the 4-position with a chlorine atom. This specific arrangement of functional groups imparts distinct chemical properties that are highly conducive to further derivatization and modification. The pyrazole ring, known for its stability and versatility in medicinal chemistry, serves as an excellent pharmacophore for targeting various biological pathways.
In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, antiviral, and anticancer agents. The incorporation of a chloro substituent into the pyrazole ring enhances its pharmacological profile by increasing metabolic stability and improving binding affinity to biological targets.
The synthesis of methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and chlorination. Advanced techniques in organic synthesis, such as catalytic hydrogenation and protecting group strategies, are often employed to optimize the synthetic route.
One of the most compelling aspects of this compound is its potential as a building block for drug development. The presence of both an amino group and an ester moiety allows for further modifications through amide bond formation or hydrolysis, respectively. These functionalities are crucial for designing molecules that can interact with biological targets in a highly specific manner. Additionally, the chloro-substituted pyrazole ring can serve as a handle for introducing additional pharmacophoric elements through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of heterocyclic compounds. By systematically varying substituents on the pyrazole ring and other parts of the molecule, researchers can fine-tune the biological activity of methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate. For instance, modifications at the 3-position of the pyrazole ring have been shown to significantly alter binding affinities to certain enzymes and receptors.
The compound's potential applications extend beyond traditional small-molecule drug discovery. It has shown promise in the development of chiral auxiliaries and catalysts due to its rigid molecular framework and well-defined stereochemistry. The ability to introduce chiral centers at strategic positions within the molecule makes it an attractive candidate for asymmetric synthesis, which is crucial for producing enantiomerically pure drugs with improved efficacy and reduced side effects.
In conclusion, methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate represents a versatile and innovative compound with significant potential in pharmaceutical research and development. Its unique structural features and rich chemical reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research in heterocyclic chemistry continues to evolve, compounds like this are poised to play a pivotal role in advancing drug discovery efforts worldwide.
1341335-57-6 (methyl 2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)